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Compound of Interest

Compound Name:
Crotonaldehyde 2,4-

Dinitrophenylhydrazone-d3

Cat. No.: B1147570 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Crotonaldehyde 2,4-
Dinitrophenylhydrazone-d3, a deuterated stable isotope-labeled compound. It is primarily

utilized as an internal standard in quantitative analytical methodologies, particularly for the

detection and quantification of crotonaldehyde and other related carbonyl compounds in

various matrices. This document details its chemical properties, outlines a representative

synthesis, provides protocols for its application in mass spectrometry-based analysis, and

includes relevant safety information.

Core Chemical and Physical Properties
Crotonaldehyde 2,4-Dinitrophenylhydrazone-d3 is the deuterium-labeled analogue of

Crotonaldehyde 2,4-Dinitrophenylhydrazone. The incorporation of three deuterium atoms

provides a distinct mass shift, enabling its use as an internal standard for isotope dilution mass

spectrometry, a gold standard for accurate quantification.[1]

Quantitative Data Summary
The following table summarizes the key quantitative data for Crotonaldehyde 2,4-
Dinitrophenylhydrazone-d3.
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Property Value Source(s)

CAS Number 259824-64-1 [1][2][3]

Unlabeled CAS Number 1527-96-4 [3]

Molecular Formula C₁₀H₇D₃N₄O₄

Molecular Weight 253.23 g/mol [3]

Appearance Orange to red solid/powder [1]

Melting Point 184-188 °C [2]

Isotopic Purity ≥99 atom % D [3]

Chemical Purity ≥98% (CP)

Solubility

While specific data for the

deuterated compound is not

readily available, DNPH and its

derivatives are generally

slightly soluble in water, but

soluble in organic solvents like

ethanol, methanol, and

acetonitrile.[4][5]

Synthesis and Derivatization
The synthesis of Crotonaldehyde 2,4-Dinitrophenylhydrazone-d3 involves a two-step

process: the synthesis of the deuterated derivatizing agent, 2,4-Dinitrophenylhydrazine-d3,

followed by its condensation reaction with crotonaldehyde.

Representative Synthesis of 2,4-Dinitrophenylhydrazine-
d3
A common route to synthesize 2,4-Dinitrophenylhydrazine involves the reaction of 2,4-

dinitrochlorobenzene with hydrazine. For the deuterated analogue, a deuterated starting

material, such as 2,4-dinitrochlorobenzene-d3, would be required. The following is a

generalized protocol based on the synthesis of the unlabeled compound.[6]
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Materials:

2,4-Dinitrochlorobenzene-d3

Hydrazine sulfate

Potassium acetate

Ethanol

Water

Protocol:

Prepare a hydrazine solution by suspending hydrazine sulfate in hot water and adding

potassium acetate. Boil the mixture, cool slightly, and add ethanol. Filter the solution to

remove precipitated salts.[6]

Dissolve 2,4-Dinitrochlorobenzene-d3 in ethanol in a flask equipped with a reflux condenser.

[6]

Add the prepared hydrazine solution to the 2,4-Dinitrochlorobenzene-d3 solution.

Reflux the mixture with stirring for approximately one hour. The product, 2,4-

Dinitrophenylhydrazine-d3, will precipitate out of the solution.[6]

Cool the reaction mixture and filter to collect the solid product.

Wash the product with warm ethanol to remove any unreacted 2,4-Dinitrochlorobenzene-d3,

followed by a wash with hot water.[6]

Dry the purified 2,4-Dinitrophenylhydrazine-d3. The product is typically an orange to red

crystalline solid.
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Synthesis of 2,4-Dinitrophenylhydrazine-d3.

Derivatization of Crotonaldehyde
The reaction of an aldehyde or ketone with 2,4-Dinitrophenylhydrazine (Brady's reagent) is a

classic condensation reaction to form a 2,4-dinitrophenylhydrazone.[4] This reaction is highly

reliable for the derivatization of carbonyl compounds prior to analysis.

Materials:

Crotonaldehyde

2,4-Dinitrophenylhydrazine-d3

Methanol or Ethanol

Concentrated Sulfuric Acid (catalyst)

Protocol:

Prepare Brady's reagent by dissolving 2,4-Dinitrophenylhydrazine-d3 in methanol or ethanol,

followed by the careful addition of a small amount of concentrated sulfuric acid.[4]

Add the crotonaldehyde sample to the prepared Brady's reagent.
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A yellow, orange, or red precipitate of Crotonaldehyde 2,4-Dinitrophenylhydrazone-d3 will

form, often immediately.[4]

The precipitate can be collected by filtration, washed, and dried for analysis.
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Derivatization of Crotonaldehyde.

Experimental Protocols for Quantitative Analysis
The primary application of Crotonaldehyde 2,4-Dinitrophenylhydrazone-d3 is as an internal

standard for the quantification of crotonaldehyde in various samples using isotope dilution

mass spectrometry. The general workflow involves sample preparation, derivatization, and

analysis by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

General Workflow for Aldehyde Quantification
The following diagram illustrates the typical workflow for the quantitative analysis of aldehydes

using a deuterated internal standard.
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Quantitative analysis workflow.
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Detailed LC-MS/MS Protocol
This protocol provides a more detailed methodology for the analysis of crotonaldehyde using its

deuterated DNPH derivative as an internal standard.

1. Preparation of Standards and Reagents:

Crotonaldehyde Stock Solution: Prepare a stock solution of unlabeled crotonaldehyde in a

suitable solvent (e.g., acetonitrile or methanol).

Internal Standard Stock Solution: Prepare a stock solution of Crotonaldehyde 2,4-
Dinitrophenylhydrazone-d3 in acetonitrile.

DNPH Derivatizing Reagent: Prepare a saturated solution of 2,4-dinitrophenylhydrazine in

acetonitrile containing a catalytic amount of acid (e.g., 1% phosphoric acid).

2. Sample Preparation and Derivatization:

To a known volume or weight of the sample, add a precise amount of the Crotonaldehyde
2,4-Dinitrophenylhydrazone-d3 internal standard stock solution.

Perform a sample extraction procedure appropriate for the matrix (e.g., protein precipitation

for biological fluids, solid-phase extraction for water samples).

To the extracted sample, add the DNPH derivatizing reagent.

Incubate the mixture to allow for complete derivatization of the native crotonaldehyde.

Incubation time and temperature may need to be optimized (e.g., 30 minutes at 35°C).

After incubation, the reaction may be quenched, and the sample is prepared for LC-MS/MS

analysis (e.g., dilution, filtration).

3. LC-MS/MS Analysis:

Liquid Chromatography (LC):

Column: A C18 reversed-phase column is typically used.
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Mobile Phase: A gradient of water and acetonitrile, both containing a small amount of an

acid like formic acid, is commonly employed.

Flow Rate and Injection Volume: These will depend on the column dimensions and system

but are typically in the range of 0.2-0.5 mL/min and 5-10 µL, respectively.

Tandem Mass Spectrometry (MS/MS):

Ionization: Electrospray ionization (ESI) in positive or negative ion mode.

Detection: Multiple Reaction Monitoring (MRM) is used for its high selectivity and

sensitivity. Specific precursor-to-product ion transitions for both the native crotonaldehyde-

DNPH and the deuterated internal standard are monitored.

4. Quantification:

A calibration curve is constructed by analyzing a series of calibration standards containing

known concentrations of unlabeled crotonaldehyde and a fixed concentration of the

deuterated internal standard.

The ratio of the peak area of the native analyte to the peak area of the internal standard is

plotted against the concentration of the native analyte.

The concentration of crotonaldehyde in the unknown samples is then determined from this

calibration curve.

Safety and Handling
Hazard Classification: Crotonaldehyde 2,4-Dinitrophenylhydrazone-d3 is classified as a

skin and eye irritant and may cause respiratory irritation.

Handling: Handle in a well-ventilated area, wearing appropriate personal protective

equipment (PPE), including gloves, safety glasses, and a lab coat. Avoid inhalation of dust

and contact with skin and eyes.

Storage: Store in a cool, dry place, away from heat and sources of ignition. It is typically

supplied as a solid and should be stored according to the manufacturer's recommendations.

[3]
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This guide provides a foundational understanding of Crotonaldehyde 2,4-
Dinitrophenylhydrazone-d3 for its application in advanced analytical research. For specific

applications, optimization of the outlined protocols may be necessary.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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